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Compound of Interest

[Leu5]-Enkephalin TFA(58822-25-
Compound Name:
6(free bas))
Cat. No.: B8103135
Get Quote

Abstract

[Leu5]-Enkephalin (YGGFL) is a pentapeptide and endogenous ligand for the

-opioid receptor (DOR). While chemically simpler than larger proteins, its utility in cell culture is
frequently compromised by three silent variables: surface adsorption, enzymatic hydrolysis,
and improper solubilization. This guide provides a standardized, error-proof protocol for
preparing [Leu5]-Enkephalin stock solutions, integrating physicochemical constraints with best
practices for biological stability.

Physicochemical Profile

Understanding the molecule is the first step to reproducible data. [Leu5]-Enkephalin is
hydrophobic relative to other short peptides due to the Phenylalanine and Leucine residues, yet
it retains water solubility.
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Property Specification

Sequence Tyr-Gly-Gly-Phe-Leu (YGGFL)
Molecular Weight 555.62 g/mol

Isoelectric Point (pl) ~5.5

Solubility (Water)

~1-2 mg/mL (pH dependent)

Solubility (DMSO)

>20 mg/mL (Recommended for Stock)

Stability (Powder)

-20°C (desiccated), >2 years

Stability (Solution)

-80°C (aliquoted), 3—6 months

Critical Constraints & Expert Insights

The Adsorption Trap

Peptides in the nanomolar range (typical for signaling assays) are highly susceptible to loss via

adsorption to container walls.

e The Problem: Standard polystyrene (PS) or glass containers can sequester up to 50% of the

peptide from solution within hours.

e The Solution:Always use Polypropylene (PP) "Low-Protein Binding" tubes (e.g., Eppendorf

LoBind®) for all stock preparation and dilution steps. Avoid borosilicate glass unless

siliconized.

The Hydrolysis Hazard

[Leu5]-Enkephalin has a biological half-life measured in minutes in the presence of serum due

to aminopeptidases (e.g., CD13) and enkephalinases (e.g., NEP/CD10).

o Experimental Impact: In standard FBS-supplemented media, the effective concentration may

drop to near-zero before the assay endpoint.

o Mitigation: For assays >30 minutes, use serum-free media or supplement with peptidase
inhibitors (e.g., Bestatin 10 puM, Thiorphan 1 pM).

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol: Preparation of 10 mM Stock Solution

Target Concentration: 10 mM Volume: 1 mL (Adjustable based on mass) Solvent: Anhydrous
DMSO (Dimethyl Sulfoxide)

Rationale for DMSO: While water-soluble, [Leu5]-Enkephalin is prone to microbial growth and
faster hydrolysis in aqueous buffers during storage. DMSO ensures sterility, prevents
aggregation, and allows for long-term storage at -80°C without crystal formation damage.

Materials

 [Leu5]-Enkephalin lyophilized powder (Store at -20°C, desiccated).
o Sterile Anhydrous DMSO (Cell culture grade,

99.9%).
e 1.5 mL Low-Protein Binding Microcentrifuge Tubes.

o Syringe Filter: 0.22 um PVDF or PES (Low binding). Do not use Nylon.

Step-by-Step Methodology
Step 1: Equilibration
Remove the peptide vial from the freezer and allow it to equilibrate to room temperature

(approx. 20 mins) inside a desiccator.

» Why? Opening a cold vial introduces condensation, which hydrolyzes the peptide and
causes weighing errors.

Step 2: Calculation & Weighing

Ideally, dissolve the entire contents of the vial to avoid weighing errors. If weighing is
necessary:

Example: To make 1 mL of 10 mM stock:

Step 3: Solubilization

e Add the calculated volume of sterile DMSO to the vial.
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» Vortex gently for 30 seconds.

» Visual Check: The solution should be crystal clear. If particulates persist, sonicate in a water
bath for 5 minutes.

Step 4: Sterilization (Optional but Recommended)

If the DMSO was not pre-sterilized or if the powder was handled in non-sterile conditions:
e Pre-wet a 0.22 um PVDF syringe filter with 50 uL DMSO (discard flow-through).
« Filter the peptide solution into a sterile Low-Bind tube.

» Note: Filtration causes volume loss. For small volumes (<500 pL), skip filtration and rely on
the bacteriostatic properties of 100% DMSO and aseptic technique.

Step 5: Aliquoting & Storage[1][2]

» Dispense into single-use aliquots (e.g., 20-50 L) in Low-Bind tubes.
e Label: "[Leu5]-Enk 10mM, DMSO, [Date]".
o Store: -80°C immediately. Avoid freeze-thaw cycles.[1][3][4]

Cell Culture Application Workflow
Dilution Strategy

To treat cells at a final concentration of 100 nM:

 Intermediate Dilution (100 pM): Dilute 1 pL of 10 mM Stock into 99 L of sterile PBS or
Media (Serum-Free).

 Final Dilution (100 nM): Dilute 1 uL of Intermediate (100 puM) into 1 mL of cell culture media.

e Result: Final DMSO concentration is 0.001%, well below the toxicity threshold (usually 0.1—
0.5%).

Workflow Visualization
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The following diagram outlines the critical path from powder to assay, highlighting decision
nodes for stability.

[Leu5]-Enkephalin Powder

(-20°C Desiccated)

Equilibrate to RT
(Prevent Condensation)

Select Solvent

Long-term Storage

Acute Assay

Anhydrous DMSO Sterile Water/PBS
(Preferred for Stability) (Immediate Use Only)

Vortex/Sonicate
(20 mM Stock)

Sterile Filter
(0.22 um PVDF)

Aliquot into
Low-Bind Tubes

Store at -80°C

Dilute in Serum-Free Media
(+ Peptidase Inhibitors)
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Click to download full resolution via product page
Figure 1: Optimized reconstitution and storage workflow ensuring peptide integrity and sterility.
Mechanistic Context: The Delta-Opioid Pathway
[Leu5]-Enkephalin primarily targets the

-opioid receptor (DOR), a G-protein coupled receptor (GPCR). Understanding this pathway is
essential for validating the biological activity of your stock solution.
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Figure 2: [Leu5]-Enkephalin signaling cascade via Gi/o-coupled receptors leading to cAMP

inhibition.

Troubleshooting & Quality Control
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Observation Probable Cause Corrective Action

S ) Moisture ingress or high Sonicate for 5 mins at RT.
Precipitation upon thawing )
concentration Ensure DMSO was anhydrous.

Switch to Low-Bind tubes.

Verify concentration via A280

No biological effect Adsorption to plastic o
(Extinction coeff: ~1280
M~tcm~t for Tyr).
Add Bestatin (10 uM) and
Effect disappears quickly Enzymatic degradation Thiorphan (1 uM) to culture

media.

Ensure final DMSO
Cytotoxicity High DMSO content concentration in culture is
<0.5% (v/v).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. OVA Conjugated Leucine-Enkephalin (Leu-ENK) (Human) IC8AD385Hi -
BAAEWE - Bol £ -aliE vl A, R AR ATCCYR R, EA BB vk AR+,
ARAEIL 75, % A5, SR30FE4 [shimai.net]

e 2. support.waters.com [support.waters.com]

e 3. adoog.com [adoog.com]

e 4. sceti.co.jp [sceti.co.jp]

e 5. cdn.caymanchem.com [cdn.caymanchem.com]

e To cite this document: BenchChem. [Application Note: Precision Preparation and Handling of
[Leu5]-Enkephalin for Cell Culture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103135/docs#application-note-precision-
preparation-and-handling-of-leu5-enkephalin-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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